Cas no 2445791-91-1 (4-(aminomethyl)-2-oxabicyclo2.1.1hexane-1-carboxylic acid hydrochloride)

• Product Name: 4-(aminomethyl)-2-oxabicyclo2.1.1hexane-1-carboxylic acid hydrochloride
• CAS No: 2445791-91-1
• MF: C₇H₁₂ClNO₃
• MW: 193.628081321716
• MDL: MFCD32691829
• CID: 5668956
• PubChem ID: 154853032
• Update Time: 2025-10-31

4-(aminomethyl)-2-oxabicyclo2.1.1hexane-1-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2445791-91-1
• EN300-26979012
• 4-(aminomethyl)-2-oxabicyclo[2.1.1]hexane-1-carboxylic acid hydrochloride
• Z4510796753
• EN300-37375378
• 4-(Aminomethyl)-2-oxabicyclo[2.1.1]hexane-1-carboxylic acid;hydrochloride
• 4-(aminomethyl)-2-oxabicyclo2.1.1hexane-1-carboxylic acid hydrochloride

• MDL： MFCD32691829
• Inchi： 1S/C7H11NO3.ClH/c8-3-6-1-7(2-6,5(9)10)11-4-6;/h1-4,8H2,(H,9,10);1H
• InChI Key： PPMXZMTVKSQQBF-UHFFFAOYSA-N
• SMILES： Cl.O1CC2(CN)CC1(C(=O)O)C2

Computed Properties

• Exact Mass: 193.0505709g/mol
• Monoisotopic Mass: 193.0505709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.6Ų

Additional information on 4-(aminomethyl)-2-oxabicyclo2.1.1hexane-1-carboxylic acid hydrochloride

4-(Aminomethyl)-2-oxabicyclo[2.1.1]hexane-1-carboxylic acid hydrochloride (CAS No. 2445791-91-1): A Comprehensive Overview

In the rapidly evolving field of pharmaceutical and chemical research, 4-(aminomethyl)-2-oxabicyclo[2.1.1]hexane-1-carboxylic acid hydrochloride (CAS No. 2445791-91-1) has emerged as a compound of significant interest. This bicyclic derivative, characterized by its unique oxabicyclo[2.1.1]hexane scaffold, is gaining attention for its potential applications in drug discovery and medicinal chemistry. Researchers and industry professionals are increasingly exploring its properties, synthesis, and therapeutic relevance, making it a focal point in modern scientific discourse.

The structural uniqueness of 4-(aminomethyl)-2-oxabicyclo[2.1.1]hexane-1-carboxylic acid hydrochloride lies in its fused ring system, which combines an oxabicyclo core with an aminomethyl functional group. This configuration offers distinct advantages in molecular design, particularly in enhancing bioavailability and target specificity. As the demand for novel small-molecule therapeutics grows, compounds like this are being scrutinized for their potential to address unmet medical needs, such as neurological disorders and metabolic diseases.

One of the most searched questions in the context of CAS No. 2445791-91-1 revolves around its synthetic routes and purity standards. The hydrochloride salt form of this compound ensures improved solubility and stability, which are critical for preclinical and clinical studies. Laboratories specializing in custom synthesis and contract research often highlight its role in developing next-generation pharmaceutical intermediates. Additionally, its chiral centers and stereochemical complexity make it a valuable candidate for asymmetric synthesis and enantioselective catalysis.

From an SEO perspective, keywords like "oxabicyclo[2.1.1]hexane derivatives", "aminomethyl bicyclic compounds", and "CAS 2445791-91-1 applications" are frequently queried by chemists and researchers. These terms reflect the growing curiosity about the compound’s mechanistic pathways and biological activity. Recent studies have also linked similar bicyclic structures to GPCR modulation and enzyme inhibition, further fueling interest in this chemical space.

Another trending topic is the green chemistry angle. With sustainability becoming a priority, the synthesis of 4-(aminomethyl)-2-oxabicyclo[2.1.1]hexane-1-carboxylic acid hydrochloride using eco-friendly catalysts and solvent-free methods is a hot research area. Companies are investing in flow chemistry and continuous manufacturing to optimize its production while minimizing environmental impact. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production).

In summary, 4-(aminomethyl)-2-oxabicyclo[2.1.1]hexane-1-carboxylic acid hydrochloride (CAS No. 2445791-91-1) represents a promising frontier in chemical research. Its multifaceted applications, combined with the industry’s shift toward precision medicine and sustainable synthesis, position it as a compound worth watching. As more data emerges, its role in advancing drug development pipelines and material science will likely expand, solidifying its place in the scientific lexicon.